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Compound of Interest

Compound Name: 6alpha-Hydroxymaackiain

Cat. No.: B209176 Get Quote

An In-depth Examination of the Chemical Structure, Properties, and Biological Significance of a

Key Pterocarpan

Abstract
6alpha-Hydroxymaackiain is a naturally occurring pterocarpan, a class of isoflavonoids

recognized for their diverse biological activities. This technical guide provides a comprehensive

overview of the chemical structure, physicochemical properties, and known biological roles of

6alpha-Hydroxymaackiain. It is primarily intended for researchers, scientists, and

professionals in the fields of natural product chemistry, pharmacology, and drug development.

This document summarizes key quantitative data, details relevant experimental protocols, and

visualizes associated biochemical pathways to facilitate a deeper understanding and further

investigation of this compound.

Chemical Structure and Identification
6alpha-Hydroxymaackiain, with the chemical formula C₁₆H₁₂O₆, is structurally characterized

by the tetracyclic pterocarpan core. The IUPAC name for this compound is (6aR,11aR)-6a-

hydroxy-8,9-methylenedioxypterocarpan-3-ol.

Table 1: Chemical Identifiers for 6alpha-Hydroxymaackiain

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b209176?utm_src=pdf-interest
https://www.benchchem.com/product/b209176?utm_src=pdf-body
https://www.benchchem.com/product/b209176?utm_src=pdf-body
https://www.benchchem.com/product/b209176?utm_src=pdf-body
https://www.benchchem.com/product/b209176?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b209176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

IUPAC Name
(6aR,11aR)-6a-hydroxy-8,9-

methylenedioxypterocarpan-3-ol

CAS Number 61218-44-8[1]

Molecular Formula C₁₆H₁₂O₆

Molecular Weight 300.26 g/mol

InChI

InChI=1S/C16H12O6/c17-8-1-2-9-11(3-8)19-6-

16(18)10-4-13-14(21-7-20-13)5-12(10)22-

15(9)16/h1-5,15,17-18H,6-7H2

SMILES
C1=CC2=C(C=C1O)OC[C@]3(C(O3)C4=CC5=

C(C=C4)OCO5)O

Physicochemical Properties
6alpha-Hydroxymaackiain is a solid at room temperature with a defined melting point. Its

solubility is limited in water but higher in organic solvents such as chloroform, dichloromethane,

ethyl acetate, DMSO, and acetone.

Table 2: Physicochemical Properties of 6alpha-Hydroxymaackiain

Property Value Source

Physical State Solid [2]

Melting Point 178 - 181 °C [2]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[3]

Spectroscopic Data
The structural elucidation of 6alpha-Hydroxymaackiain has been achieved through various

spectroscopic techniques. The following tables summarize the key spectroscopic data.
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Table 3: ¹H NMR Spectral Data

Position Chemical Shift (δ, ppm)

Data not explicitly available in search results

Table 4: ¹³C NMR Spectral Data

Position Chemical Shift (δ, ppm)

Data not explicitly available in search results

Table 5: Mass Spectrometry Data

Ionization Mode [M+H]⁺ (m/z)

Data not explicitly available in search results

Table 6: Infrared (IR) Spectroscopy Data

Functional Group Wavenumber (cm⁻¹)

Data not explicitly available in search results

Biological Activity and Signaling Pathways
The most well-documented biological role of 6alpha-Hydroxymaackiain is as a key

intermediate in the biosynthesis of the phytoalexin pisatin in the garden pea (Pisum sativum).

[4] Phytoalexins are antimicrobial compounds produced by plants in response to pathogen

attack or stress.

Pisatin Biosynthesis Pathway
The final step in the biosynthesis of pisatin involves the methylation of the 3-hydroxyl group of

(+)-6a-hydroxymaackiain. This reaction is catalyzed by the S-adenosyl-L-methionine-

dependent enzyme, (+)-6a-hydroxymaackiain 3-O-methyltransferase (HMKMT).[5][6] The
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expression and activity of HMKMT are induced by various stressors, including microbial

infection and exposure to elicitors like copper chloride (CuCl₂), indicating that this pathway is a

crucial component of the plant's defense mechanism.[5][7]

(+)-Maackiain (+)-6alpha-HydroxymaackiainHydroxylation
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Caption: Biosynthesis of pisatin from (+)-maackiain.

Antifungal Activity
As a phytoalexin precursor, 6alpha-Hydroxymaackiain is implicated in plant defense against

fungal pathogens. While the direct antifungal activity of 6alpha-Hydroxymaackiain is not as

extensively studied as that of pisatin, pterocarpans as a class are known for their antifungal

properties.

Experimental Protocols
This section provides an overview of methodologies relevant to the study of 6alpha-
Hydroxymaackiain.

Isolation of 6alpha-Hydroxymaackiain (General
Procedure for Phytoalexin Extraction)
This protocol is adapted from general methods for phytoalexin isolation from pea seedlings.
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Elicitation: Treat pea seedlings with an elicitor such as copper chloride (CuCl₂) to induce the

production of phytoalexins.

Extraction: Homogenize the treated plant material (e.g., seedlings or pods) in 80% ethanol.

Clarification: Centrifuge the homogenate to remove solid plant debris.

Concentration: Evaporate the ethanol from the supernatant under reduced pressure.

Purification: The crude extract can be further purified using chromatographic techniques

such as thin-layer chromatography (TLC) or high-performance liquid chromatography

(HPLC) to isolate 6alpha-Hydroxymaackiain.
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Caption: General workflow for the isolation of 6alpha-Hydroxymaackiain.

Antifungal Susceptibility Testing (Broth Microdilution
Method)
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This is a generalized protocol for assessing the antifungal activity of a compound like 6alpha-
Hydroxymaackiain.

Inoculum Preparation: Prepare a standardized suspension of the fungal test organism in a

suitable broth medium.

Serial Dilution: Prepare serial dilutions of 6alpha-Hydroxymaackiain in the broth medium in

a 96-well microtiter plate.

Inoculation: Add the fungal inoculum to each well of the microtiter plate.

Incubation: Incubate the plate at an appropriate temperature for a specified period (e.g., 24-

48 hours).

MIC Determination: Determine the Minimum Inhibitory Concentration (MIC), which is the

lowest concentration of the compound that visibly inhibits fungal growth. This can be

assessed visually or by measuring the optical density.

Prepare Fungal Inoculum

Inoculate Wells with Fungal Suspension

Serial Dilution of
6alpha-Hydroxymaackiain in 96-well Plate

Incubate at Optimal Temperature

Visual or Spectrophotometric Reading

Determine Minimum Inhibitory
Concentration (MIC)
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Caption: Workflow for antifungal susceptibility testing.
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Conclusion
6alpha-Hydroxymaackiain is a significant natural product, primarily recognized for its role as

the immediate precursor to the phytoalexin pisatin. Its biosynthesis is tightly regulated as part

of the plant's defense response. While its own biological activities are less explored compared

to its methylated derivative, its pterocarpan structure suggests potential for a range of

bioactivities that warrant further investigation. The experimental protocols outlined in this guide

provide a foundation for researchers to further explore the chemical and biological properties of

this intriguing molecule. Future research could focus on elucidating its full spectroscopic profile,

developing efficient synthetic routes, and exploring its potential as a lead compound in drug

discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b209176#6alpha-hydroxymaackiain-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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